Cas no 118745-15-6 (Benzo[a]pyrene,6-nitroso- (9CI))

Benzo[a]pyrene,6-nitroso- (9CI) structure
118745-15-6 structure
Product Name:Benzo[a]pyrene,6-nitroso- (9CI)
CAS No:118745-15-6
MF:C20H11NO
MW:281.307444810867
CID:182091
PubChem ID:119358
Update Time:2025-04-19

Benzo[a]pyrene,6-nitroso- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyrene,6-nitroso- (9CI)
    • 6-nitrosobenzo(a)pyrene
    • 6-nitrosobenzo[a]pyrene
    • 6-nitrosobenzo[pqr]tetraphene
    • AC1L3ONZ
    • ACMC-1C36R
    • Benzo(a)pyrene, 6-nitroso-
    • CCRIS 2861
    • CTK4B0886
    • DTXSID70152227
    • UNII-1HJS99HR9S
    • 1HJS99HR9S
    • 118745-15-6
    • SCHEMBL7072802
    • Inchi: 1S/C20H11NO/c22-21-20-16-7-2-1-6-14(16)15-10-8-12-4-3-5-13-9-11-17(20)19(15)18(12)13/h1-11H
    • InChI Key: ICRDTHCKNWXAFG-UHFFFAOYSA-N
    • SMILES: O=NC1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34

Computed Properties

  • Exact Mass: 281.08413
  • Monoisotopic Mass: 281.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 523.8°Cat760mmHg
  • Flash Point: 214.4°C
  • Refractive Index: 1.735
  • PSA: 29.43
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